3-Pyridinecarboxylic acid,1-(4,4-diphenyl-3-butenyl)-1,2,5,6-tetrahyd ro-

• CAS No.: 85375-88-8
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 1-(4,4-diphenylbut-3-enyl)-3,6-dihydro-2H-pyridine-5-carboxylic acid
• InChI: InChI=1S/C22H23NO2/c24-22(25)20-13-7-15-23(17-20)16-8-14-21(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-6,9-14H,7-8,15-17H2,(H,24,25)
• InChI Key: NNHFTYXKYCVPFN-UHFFFAOYSA-N
• SMILES: C1CN(CC(=C1)C(=O)O)CCC=C(C2=CC=CC=C2)C3=CC=CC=C3
• Synonyms: N-(4,4-diphenyl-3-butenyl)guvacine; SK and F 100330-A; SKF-100330A

Description

3-Pyridinecarboxylic acid,1-(4,4-diphenyl-3-butenyl)-1,2,5,6-tetrahydro- is a heterocyclic organic compound. It is known for its complex structure, which includes a pyridine ring and a butenyl group with diphenyl substituents. This compound is often used in research and industrial applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Pyridinecarboxylic acid,1-(4,4-diphenyl-3-butenyl)-1,2,5,6-tetrahydro- typically involves multi-step organic reactions. One common method includes the reaction of pyridinecarboxylic acid with a butenyl group in the presence of a catalyst. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using automated systems to maintain consistency and purity. The use of high-pressure reactors and advanced purification techniques, such as chromatography, is common to achieve high yields and purity levels .

Chemical Reactions Analysis

Types of Reactions

3-Pyridinecarboxylic acid,1-(4,4-diphenyl-3-butenyl)-1,2,5,6-tetrahydro- undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The reaction conditions vary depending on the desired product but often involve specific temperatures, pressures, and solvents .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

3-Pyridinecarboxylic acid,1-(4,4-diphenyl-3-butenyl)-1,2,5,6-tetrahydro- has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 3-Pyridinecarboxylic acid,1-(4,4-diphenyl-3-butenyl)-1,2,5,6-tetrahydro- involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 1-(4,4-Diphenyl-3-butenyl)-3-piperidinecarboxylic acid hydrochloride
• 1-(4,4-Diphenylbut-3-en-1-yl)piperidine-3-carboxylic acid hydrochloride

Uniqueness

3-Pyridinecarboxylic acid,1-(4,4-diphenyl-3-butenyl)-1,2,5,6-tetrahydro- is unique due to its specific structure, which includes a pyridine ring and a butenyl group with diphenyl substituents. This structure imparts distinct chemical properties, making it valuable for various applications .